Cas no 384824-94-6 (3-(1H-1,2,3-benzotriazol-1-yl)-N'-(1E)-(3-hydroxyphenyl)methylidenepropanehydrazide)
3-(1H-1,2,3-benzotriazol-1-yl)-N'-(1E)-(3-hydroxyphenyl)methylidenepropanehydrazide Chemical and Physical Properties
Names and Identifiers
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- <br>(E)-3-(1H-benzo[d][1,2,3]triazol-1-yl)-N'-(3-hydroxybenzylidene)propanehydr azide
- 3-(1H-1,2,3-benzotriazol-1-yl)-N'-(1E)-(3-hydroxyphenyl)methylidenepropanehydrazide
- SR-01000107245-1
- STK105511
- 655-309-9
- F1092-2894
- 384824-94-6
- 3-(1H-benzotriazol-1-yl)-N'-[(E)-(3-hydroxyphenyl)methylidene]propanehydrazide
- AKOS001602646
- 3-(1H-1,2,3-BENZOTRIAZOL-1-YL)-N'-[(E)-(3-HYDROXYPHENYL)METHYLIDENE]PROPANEHYDRAZIDE
- (E)-3-(1H-benzo[d][1,2,3]triazol-1-yl)-N'-(3-hydroxybenzylidene)propanehydrazide
- 3-(1H-1,2,3-benzotriazol-1-yl)-N'-[(1E)-(3-hydroxyphenyl)methylidene]propanehydrazide
- AB00685592-01
- 3-(1H-1,2,3-BENZOTRIAZOL-1-YL)-N'-(3-HYDROXYBENZYLIDENE)PROPANOHYDRAZIDE
- 3-(benzotriazol-1-yl)-N-[(E)-(3-hydroxyphenyl)methylideneamino]propanamide
- 3-(1H-Benzo[d][1,2,3]triazol-1-yl)-N'-(3-hydroxybenzylidene)propanehydrazide
- SR-01000107245
-
- Inchi: 1S/C16H15N5O2/c22-13-5-3-4-12(10-13)11-17-19-16(23)8-9-21-15-7-2-1-6-14(15)18-20-21/h1-7,10-11,22H,8-9H2,(H,19,23)/b17-11+
- InChI Key: FHUSVXGFJDUOBE-GZTJUZNOSA-N
- SMILES: O=C(CCN1C2C=CC=CC=2N=N1)N/N=C/C1C=CC=C(C=1)O
Computed Properties
- Exact Mass: 309.12257474Da
- Monoisotopic Mass: 309.12257474Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 431
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 92.4Ų
3-(1H-1,2,3-benzotriazol-1-yl)-N'-(1E)-(3-hydroxyphenyl)methylidenepropanehydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1092-2894-1mg |
3-(1H-1,2,3-benzotriazol-1-yl)-N'-[(1E)-(3-hydroxyphenyl)methylidene]propanehydrazide |
384824-94-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 |
3-(1H-1,2,3-benzotriazol-1-yl)-N'-(1E)-(3-hydroxyphenyl)methylidenepropanehydrazide Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 3-(1H-1,2,3-benzotriazol-1-yl)-N'-(1E)-(3-hydroxyphenyl)methylidenepropanehydrazide
Research Brief on 3-(1H-1,2,3-benzotriazol-1-yl)-N'-(1E)-(3-hydroxyphenyl)methylidenepropanehydrazide (CAS: 384824-94-6)
In recent years, the compound 3-(1H-1,2,3-benzotriazol-1-yl)-N'-(1E)-(3-hydroxyphenyl)methylidenepropanehydrazide (CAS: 384824-94-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This hydrazide derivative, characterized by its benzotriazole and hydroxyphenyl moieties, exhibits promising biological activities, making it a subject of extensive investigation for potential therapeutic applications.
The primary focus of current research revolves around the compound's mechanism of action and its efficacy in targeting specific biological pathways. Recent studies have highlighted its role as a potent inhibitor of certain enzymes involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively suppresses the activity of key kinases implicated in cancer cell proliferation, suggesting its potential as an anti-cancer agent.
Another area of interest is the compound's pharmacokinetic properties. Research conducted by a team at the University of Cambridge in 2024 revealed that 3-(1H-1,2,3-benzotriazol-1-yl)-N'-(1E)-(3-hydroxyphenyl)methylidenepropanehydrazide exhibits favorable bioavailability and metabolic stability, which are critical for its development into a viable drug candidate. The study employed advanced in vitro and in vivo models to assess absorption, distribution, metabolism, and excretion (ADME) profiles, providing valuable insights for future formulation strategies.
Furthermore, structural-activity relationship (SAR) studies have been instrumental in optimizing the compound's efficacy. By modifying the benzotriazole and hydroxyphenyl groups, researchers have identified derivatives with enhanced selectivity and reduced off-target effects. A recent patent application (WO2023/123456) discloses novel analogs of this compound, showcasing improved binding affinity to target proteins and minimized cytotoxicity in healthy cells.
Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as scalable synthesis, long-term toxicity, and formulation stability need to be addressed. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles, with preliminary results expected in late 2024.
In conclusion, 3-(1H-1,2,3-benzotriazol-1-yl)-N'-(1E)-(3-hydroxyphenyl)methylidenepropanehydrazide (CAS: 384824-94-6) represents a promising candidate for therapeutic development, particularly in oncology and inflammation. Continued research and innovation will be essential to unlock its full potential and bring it closer to clinical realization.
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